Cas no 1248296-38-9 (5-Chloro-2-methyl-2,3-dihydro-1-benzofuran-3-one)

• Product Name: 5-Chloro-2-methyl-2,3-dihydro-1-benzofuran-3-one
• CAS No: 1248296-38-9
• MF: C₉H₇ClO₂
• MW: 182.60368180275
• CID: 5694861
• PubChem ID: 19845298
• Update Time: 2025-10-18

5-Chloro-2-methyl-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• AKOS010990447
• EN300-1258759
• SCHEMBL69705
• 5-CHLORO-2-METHYL-2,3-DIHYDRO-1-BENZOFURAN-3-ONE
• 1248296-38-9
• 3(2H)-Benzofuranone, 5-chloro-2-methyl-
• 5-Chloro-2-methyl-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C9H7ClO2/c1-5-9(11)7-4-6(10)2-3-8(7)12-5/h2-5H,1H3
• InChI Key： FPMXLCAGUDHBRV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(C)O2)=O

Computed Properties

• Exact Mass: 182.0134572g/mol
• Monoisotopic Mass: 182.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.323±0.06 g/cm3(Predicted)
• Boiling Point: 302.6±42.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-Chloro-2-methyl-2,3-dihydro-1-benzofuran-3-one

5-Chloro-2-methyl-2,3-dihydro-1-benzofuran-3-one: A Comprehensive Overview

The compound with CAS No 1248296-38-9, commonly referred to as 5-Chloro-2-methyl-2,3-dihydro-1-benzofuran-3-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzofuran derivatives, which are known for their unique structural properties and diverse biological activities. The benzofuran framework serves as a versatile scaffold for the design and synthesis of various bioactive molecules, making it a subject of intense research interest.

5-Chloro-2-methyl-2,3-dihydro-1-benzofuran-3-one is characterized by its aromatic benzene ring fused with a dihydrofuran moiety. The presence of a chlorine atom at the 5-position and a methyl group at the 2-position introduces additional functional groups that can influence the compound's chemical reactivity and biological properties. Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents.

The synthesis of 5-Chloro-2-methyl-2,3-dihydro-1-benzofuran-3-one typically involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent oxidation steps. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, ensuring its suitability for advanced biological testing. The structural elucidation of this compound has been achieved through techniques such as NMR spectroscopy and X-ray crystallography, providing detailed insights into its molecular geometry.

One of the most intriguing aspects of 5-Chloro-2-methyl-2,3-dihydro-1-benzofuran-3-one is its ability to exhibit selective biological activity. Studies have demonstrated that this compound possesses potent anti-inflammatory properties, making it a promising candidate for the treatment of conditions such as arthritis and inflammatory bowel disease. Additionally, its antioxidant activity suggests potential applications in combating oxidative stress-related disorders.

The benzofuran core of this compound plays a pivotal role in its pharmacokinetic profile. The fused ring system enhances the molecule's lipophilicity, facilitating its absorption across biological membranes. This characteristic is particularly advantageous in drug design, where bioavailability is a critical factor. Recent advancements in computational chemistry have enabled researchers to model the interactions between 5-Chloro-2-methyl-2,3-dihydro-1-benzofuran-3-one and target proteins, providing valuable insights into its mechanism of action.

Another area of active research revolves around the modification of 5-Chloro-2-methyl-2,3-dihydro-1-benzofuran-3-one to enhance its therapeutic potential. By introducing additional functional groups or altering the substituents on the benzofuran ring, scientists aim to develop analogs with improved efficacy and reduced side effects. These efforts are supported by high-throughput screening techniques that allow for rapid assessment of compound libraries.

In conclusion, 5-Chloro-2-methyl-2,3-dihydro-1-benzofuran-3-one represents a compelling example of how structural diversity within the benzofuran class can lead to molecules with significant therapeutic potential. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.